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Comparative MIC Values of Fluoroquinolones

The following data, primarily from a 1999 study, compares the in vitro activity of these antibiotics against

various strains of Staphylococcus aureus [1]. MIC values are in pg/mL.

Ciprofloxacin- Ciprofloxacin- Ciprofloxacin- Ciprofloxacin-
Test Agent Susceptible Resistant MSSA Susceptible Resistant MRSA
MSSA (n=34) (n=16) MRSA (n=62) (n=189)
MIC90 MIC90 MIC90 MIC90
Trovafloxacin <0.06 1 <0.06 4
Sparfloxacin  <0.06 4 0.12 16
Levofloxacin  0.25 8 0.25 16
Ciprofloxacin 0.5 64 1.0 64

Abbreviations: MIC90: Minimum Inhibitory Concentration required to inhibit 90% of isolates; MSSA:
Methicillin-Susceptible Staphylococcus aureus; MRSA: Methicillin-Resistant Staphylococcus aureus.*
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Activity Against Other Bacteria

e Against Anaerobes: A 1997 study found trovafloxacin to be highly active against a range of clinically
significant anaerobic bacteria, showing a mode MIC of 0.25 pg/ml and an MIC90 of 1 pg/ml. It was
reported to be 16-fold more active than ciprofloxacin against these strains [2].

¢ Against Gram-Negatives and Others: A 1991 study reported that sparfloxacin was highly active
against a broad spectrum of bacteria. For Enterobacteriaceae, MIC90s ranged from 0.03-1 pg/ml. It
also showed good activity against Staphylococcus aureus, beta-hemolytic streptococci,
enterococci, pneumococci, and anaerobic bacteria like Bacteroides fragilis (MIC90 <2 pg/ml) [3].

MIC Assay Protocols for Antimicrobial Testing

The Minimum Inhibitory Concentration (MIC) assay is the gold standard for determining bacterial
susceptibility to an antimicrobial agent. It identifies the lowest concentration of a drug that prevents visible
bacterial growth in vitro [4] [5]. The following workflow outlines the core steps of a standard broth

microdilution method, which is widely recommended by standards organizations like EUCAST [4].
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(Start MIC Assay)
D¥ 1

Streak strains on LB agar

:

Incubate overnight at 37°C

DwZ

Inoculate LB broth with a single colony

:

Incubate overnight at 37°C with agitation

Day 3 - Inoculum Preparation

(Measure 0OD600 of overnight cuIturta

(~5%10°> CFU/mL)

:

Use inoculum within 30 minutes

(Calculate & prepare standardized inoculurr)

MIC Determination

Prepare antibiotic dilution series
in a microtiter plate

:
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Add standardized inoculum
to each well

:

Incubate at 37°C for 16-20 hours

:

Assess visible bacterial growth

Determine MIC: Lowest concentration
that inhibits visible growth

Click to download full resolution via product page

Key considerations for the protocol include:

e Standardization: The initial bacterial inoculum must be standardized to approximately 5 x 10>
CFU/mL to ensure accurate and reproducible results [4].

¢ Quality Control: Each assay should include quality control strains with known MIC ranges (e.g., S.
aureus ATCC 29213) to verify the accuracy of the test conditions and reagents [4] [5].

e Guidelines: Researchers must adhere to the latest guidelines from standards bodies like EUCAST or
CLSI, as methodologies and breakpoints are updated regularly [4].

Key Considerations for Researchers

¢ Clinical Breakpoints: An MIC value is most useful when compared to clinical breakpoints, which
define whether a bacterium is categorized as susceptible, intermediate, or resistant to a drug based
on achievable drug levels in the body and dosing regimens [4].

o The "Within-Susceptible"” Range MIC: For drugs like levofloxacin, evidence suggests that even
within the "susceptible" range, infections caused by organisms with higher MICs (e.g., 1 or 2 pg/mL)
can be associated with worse clinical outcomes, such as longer hospital stays, compared to those
with lower MICs [6]. This underscores the value of quantitative MIC data over simple
susceptible/resistant categorization.

o Data Currency: Please note that the comparative data for trovafloxacin and sparfloxacin comes from
studies conducted in the 1990s and early 2000s. These drugs are not widely used in current clinical
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practice, and their development status may have changed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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